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Compound of Interest

Compound Name: Dregeoside Ga1

Cat. No.: B15591673 Get Quote

For Immediate Release

Kunming, Yunnan – December 7, 2025 – This technical guide provides a comprehensive

overview of the discovery, history, and chemical characterization of Dregeoside Ga1, a

complex polyoxypregnane glycoside. This document is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the rich chemical diversity

of natural products and their potential therapeutic applications.

Executive Summary
Dregeoside Ga1, a significant member of the dregeoside family of pregnane glycosides, was

first isolated and identified in 1985 from the plant Dregea volubilis (L.) BENTH., a species

belonging to the Asclepiadaceae family. This discovery was the result of systematic

phytochemical investigations into the constituents of this plant, which has a history of use in

traditional medicine. The structural elucidation of Dregeoside Ga1 revealed a complex

steroidal aglycone linked to a chain of deoxy sugars, a hallmark of this class of compounds.

This guide details the initial discovery, the meticulous process of its isolation and purification,

and the spectroscopic techniques employed for its structural characterization.

Discovery and Sourcing
The journey of Dregeoside Ga1 began with the scientific exploration of the chemical

constituents of Dregea volubilis. Researchers, motivated by the ethnobotanical significance of

the Asclepiadaceae family, undertook a detailed phytochemical analysis of this plant species.
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Initial Isolation:

A team of scientists, led by S. Yoshimura, successfully isolated a series of novel

polyoxypregnane glycosides from the methanolic extract of the dried aerial parts of Dregea

volubilis. Among these was the compound designated as Dregeoside Ga1. The findings were

first published in the Chemical & Pharmaceutical Bulletin in 1985, marking the formal entry of

Dregeoside Ga1 into the scientific literature.

Source Organism:

Dregea volubilis (syn. Wattakaka volubilis) is a climbing shrub found in Southeast Asia. It has

been traditionally used for various medicinal purposes. The isolation of Dregeoside Ga1 and

its congeners from this plant underscores the importance of biodiversity in the discovery of

novel chemical entities with potential pharmacological value.

Physicochemical Properties
A summary of the key physicochemical properties of Dregeoside Ga1 is presented in Table 1.

Property Value

CAS Number 98665-66-8

Molecular Formula C₄₉H₈₀O₁₇

Molecular Weight 941.15 g/mol

Appearance Amorphous powder

Optical Rotation [α]D²⁵ +25.8° (c = 0.55, MeOH)

Experimental Protocols
The isolation and structural elucidation of Dregeoside Ga1 involved a series of meticulous

experimental procedures, as detailed in the original 1985 publication.

Isolation and Purification Workflow
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The process of obtaining pure Dregeoside Ga1 from the plant material is outlined below. This

multi-step procedure relies on chromatographic techniques to separate the complex mixture of

phytochemicals present in the crude extract.

Dried Aerial Parts of Dregea volubilis Methanolic Extract Solvent Partitioning
(n-Hexane, Benzene, EtOAc, n-BuOH) n-BuOH Soluble Fraction Silica Gel Column Chromatography

(EtOAc-MeOH-H₂O) Eluted Fractions Silica Gel Column Chromatography
(Benzene-Acetone) Pure Dregeoside Ga1

Click to download full resolution via product page

Caption: Isolation and Purification Workflow for Dregeoside Ga1.

Structural Elucidation Methodology
The determination of the intricate chemical structure of Dregeoside Ga1 was a significant

scientific achievement, relying on a combination of chemical degradation and advanced

spectroscopic techniques.

Methodology Overview:

Acid Hydrolysis: Mild acid hydrolysis was employed to cleave the glycosidic linkages,

separating the steroidal aglycone from its sugar components. The individual sugars were

then identified by comparison with authentic samples using thin-layer chromatography (TLC)

and gas-liquid chromatography (GLC).

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: Provided information about the functional groups present in

the molecule, such as hydroxyl (-OH) and carbonyl (C=O) groups.

Mass Spectrometry (MS): Field desorption mass spectrometry (FD-MS) was used to

determine the molecular weight of the intact glycoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR were

instrumental in piecing together the final structure. ¹H-NMR provided information on the

proton environment and their coupling, while ¹³C-NMR revealed the carbon skeleton of the

aglycone and the sugar moieties.
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The logical flow of the structure determination process is illustrated in the following diagram.

Isolated Dregeoside Ga1

Molecular Formula Determination
(FD-MS & Elemental Analysis) Acid Hydrolysis

Aglycone Identification
(IR, MS, ¹H-NMR, ¹³C-NMR)

Sugar Identification
(TLC, GLC)

Determination of Glycosidic Linkages
(¹³C-NMR shifts)

Final Structure of Dregeoside Ga1

Click to download full resolution via product page

Caption: Logical Flow of Dregeoside Ga1 Structure Elucidation.

Structure and Chemistry
The elucidated structure of Dregeoside Ga1 is a polyoxypregnane aglycone, named

drevogenin P, glycosidically linked to a tetrasaccharide chain at the C-3 position. The sugar

chain consists of two molecules of D-cymarose, one molecule of D-thevetose, and one

molecule of D-glucose.

Biological Activity
Initial studies on the biological activity of Dregeosides have indicated potential for antitumor

activity. Further research is warranted to fully explore the pharmacological profile of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15591673?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dregeoside Ga1 and its potential as a lead compound for drug development.

Conclusion
The discovery of Dregeoside Ga1 from Dregea volubilis represents a classic example of

natural product chemistry, showcasing the power of systematic phytochemical investigation in

uncovering novel molecular architectures. The detailed methodologies employed in its isolation

and structural elucidation laid the groundwork for future studies on this and related compounds.

This technical guide serves as a foundational resource for researchers interested in the

continued exploration of the therapeutic potential of Dregeoside Ga1 and the rich chemical

landscape of the Asclepiadaceae family.

To cite this document: BenchChem. [Unveiling Dregeoside Ga1: A Technical Guide to its
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591673#discovery-and-history-of-dregeoside-ga1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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